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Compound of Interest

Compound Name: Antibacterial agent 88

Cat. No.: B12410170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antibacterial agent 88, also known as Compound 5h, is a potent pleuromutilin derivative with

significant activity against a range of Gram-positive bacteria, including methicillin-resistant

Staphylococcus aureus (MRSA) and methicillin-resistant Staphylococcus epidermidis (MRSE).

[1] As a member of the pleuromutilin class of antibiotics, its mechanism of action involves the

inhibition of bacterial protein synthesis. These application notes provide detailed protocols for

the preparation of stock solutions of Antibacterial agent 88 for research purposes.

Physicochemical Properties
A summary of the key physicochemical properties of Antibacterial agent 88 is provided in the

table below. This information is essential for accurate preparation of stock solutions and for

experimental design.

Property Value Reference

Molecular Formula C₃₁H₄₄N₂O₆S [1]

Molecular Weight 572.76 g/mol [1]

CAS Number 2798821-49-3 [1]

Appearance Solid N/A
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Biological Activity
Antibacterial agent 88 has demonstrated potent antibacterial activity against various bacterial

strains. The minimum inhibitory concentrations (MICs) against selected strains are summarized

below.

Bacterial Strain MIC (µg/mL) Reference

MRSA ≤0.0156 [1]

MRSE ≤0.0156 [1]

S. aureus ≤0.0156 [1]

B. subtilis 4 [1]

Mechanism of Action
As a pleuromutilin derivative, Antibacterial agent 88 inhibits bacterial protein synthesis by

binding to the peptidyl transferase center (PTC) of the 50S ribosomal subunit. This binding

action interferes with the proper positioning of the aminoacyl moiety of tRNA, thereby

preventing peptide bond formation and ultimately halting protein elongation.
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Caption: Mechanism of action of Antibacterial agent 88.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Antibacterial agent 88 in

dimethyl sulfoxide (DMSO). It is a common practice to prepare high-concentration stock

solutions in DMSO for long-term storage and subsequent dilution in aqueous buffers or culture

media for experiments.

Materials:

Antibacterial agent 88 (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer

Procedure:

Calculate the required mass of Antibacterial agent 88:

To prepare 1 mL of a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 572.76 g/mol * 1000 mg/g = 5.7276 mg

Weighing:

Accurately weigh out approximately 5.73 mg of Antibacterial agent 88 using an analytical

balance.
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Dissolution:

Transfer the weighed compound into a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Vortex the solution until the compound is completely dissolved. Gentle warming may be

applied if necessary, but avoid excessive heat.

Storage:

Store the 10 mM stock solution at -20°C or -80°C for long-term storage.

For short-term storage, the solution can be kept at 4°C for a few days, protected from light.

Note: DMSO is a powerful solvent and can be hygroscopic. Use anhydrous DMSO and handle

it with appropriate personal protective equipment.

Preparation of Working Solutions
Working solutions are prepared by diluting the stock solution in the appropriate cell culture

medium or buffer to the desired final concentration.

Materials:

10 mM stock solution of Antibacterial agent 88 in DMSO

Sterile cell culture medium or buffer (e.g., Mueller-Hinton Broth, PBS)

Sterile tubes for dilution

Procedure:

Determine the final concentration and volume of the working solution.

Calculate the volume of the stock solution needed:

Use the formula: C₁V₁ = C₂V₂
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C₁ = Concentration of the stock solution (10 mM)

V₁ = Volume of the stock solution to be added

C₂ = Desired final concentration of the working solution

V₂ = Final volume of the working solution

For example, to prepare 1 mL of a 10 µM working solution:

(10,000 µM) * V₁ = (10 µM) * (1 mL)

V₁ = 0.001 mL or 1 µL

Dilution:

Add the calculated volume of the stock solution to the appropriate volume of sterile

medium or buffer.

Mix thoroughly by gentle pipetting or vortexing.

Important Considerations:

The final concentration of DMSO in the working solution should be kept low (typically ≤0.5%)

to avoid solvent-induced cellular toxicity.

Always prepare fresh working solutions for each experiment.

Include a vehicle control (medium or buffer with the same final concentration of DMSO) in

your experiments.

Experimental Workflow
The following diagram illustrates a general workflow for utilizing the prepared stock solution in a

typical in vitro antibacterial assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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